AB-CHMINACA-d4
Overview
Description
AB-CHMINACA-d4 is intended for use as an internal standard for the quantification of AB-CHMINACA by GC- or LC-MS. AB-CHMINACA is an indazole-based synthetic cannabinoid. This product is intended for research and forensic applications.
Scientific Research Applications
In Vitro and In Vivo Human Metabolism :
- AB-CHMINACA, a synthetic cannabinoid, has been studied for its metabolism using human liver microsomes. The research revealed 26 metabolites, including hydroxylated and carboxylated forms, primarily produced by cytochrome P450 enzymes. This study aids in identifying biomarkers for AB-CHMINACA consumption in biomonitoring studies (Erratico et al., 2015).
Screening and Confirmation in Human Blood :
- A method was developed for screening and confirming a range of synthetic cannabinoids, including AB-CHMINACA, in human blood. The study aimed to optimize recovery and analysis of such compounds, contributing to forensic toxicology (Tynon et al., 2017).
Detection in Human Hair :
- A study focused on the detection of AB-CHMINACA and its metabolites in human hair. This research provided a method for forensic applications, especially in cases involving synthetic cannabinoid use (Sim et al., 2017).
Identification in Urine Specimens :
- Research was conducted to identify and quantify AB-CHMINACA metabolites in urine specimens of an abuser. This study provided a foundation for exact identification using reference standards, crucial for forensic investigations (Wurita et al., 2016).
Study on Sudden Death from Non-cardiogenic Pulmonary Edema :
- A case study analyzed AB-CHMINACA's role in causing non-cardiogenic pulmonary edema leading to sudden death. It highlighted the pathophysiology associated with AB-CHMINACA intoxication and its rapid metabolism (Maeda et al., 2018).
Impact on Driving Behavior :
- Investigation into the impact of AB-CHMINACA on driving behavior in impaired driving cases. This study offers insights into the physiological effects of AB-CHMINACA on users, relevant in forensic toxicology and public safety (Peterson & Couper, 2015).
properties
Product Name |
AB-CHMINACA-d4 |
|---|---|
Molecular Formula |
C20H24D4N4O2 |
Molecular Weight |
360.5 |
InChI |
InChI=1S/C20H28N4O2/c1-13(2)17(19(21)25)22-20(26)18-15-10-6-7-11-16(15)24(23-18)12-14-8-4-3-5-9-14/h6-7,10-11,13-14,17H,3-5,8-9,12H2,1-2H3,(H2,21,25)(H,22,26)/t17-/m0/s1/i6D,7D,10D,11D |
InChI Key |
KJNZIEGLNLCWTQ-VPJWBNDVSA-N |
SMILES |
O=C(N[C@H](C(N)=O)C(C)C)C1=NN(CC2CCCCC2)C3=C1C([2H])=C([2H])C([2H])=C3[2H] |
synonyms |
N-[(1S)-1-(aminocarbonyl)-2-methylpropyl]-1-(cyclohexylmethyl)-1H-indazole-d4-3-carboxamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
